Cas no 547753-65-1 (3-Azetidinone,2-methyl-1-phenyl-(9CI))

3-Azetidinone,2-methyl-1-phenyl-(9CI) structure
547753-65-1 structure
Product Name:3-Azetidinone,2-methyl-1-phenyl-(9CI)
CAS No:547753-65-1
MF:C10H11NO
MW:161.200442552567
CID:1020199
PubChem ID:45088692
Update Time:2025-04-20

3-Azetidinone,2-methyl-1-phenyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Azetidinone,2-methyl-1-phenyl-(9CI)
    • DB-324477
    • 547753-65-1
    • 3-Azetidinone, 2-methyl-1-phenyl-
    • 2-Methyl-1-phenylazetidin-3-one
    • Inchi: 1S/C10H11NO/c1-8-10(12)7-11(8)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
    • InChI Key: GEWJVLZIJGYLDS-UHFFFAOYSA-N
    • SMILES: O=C1CN(C2C=CC=CC=2)C1C

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.3Ų
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